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Compound of Interest

Compound Name: Ethyl 3-propylhex-2-enoate
CAS No.: 10297-63-9
Cat. No.: B2751975
Get Quote
. J

Executive Summary

Ethyl 3-propylhex-2-enoate is an

-unsaturated ester commonly utilized as a fragrance intermediate or a building block in organic
synthesis. Its disposal requires strict adherence to protocols for flammable organic liquids with
potential skin sensitizing properties (due to its Michael acceptor structure).

Immediate Action Required:

» Waste Classification: Hazardous Waste (Ignitable, DO01).

e Primary Disposal Method: High-temperature incineration.

¢ Prohibited: Do not discharge into municipal sewer systems or trash.

Chemical Identification & Hazard Assessment

Before initiating disposal, verify the chemical identity and associated hazards. Due to the
specific branching of this molecule, safety data is often extrapolated from structurally similar
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-unsaturated esters (e.g., Ethyl 2-hexenoate).

Physicochemical Properties

Property Data / Estimate Relevance to Disposal

Reactive Michael acceptor;

Chemical Structure
-unsaturated ester potential sensitizer.

. o Requires leak-proof secondary
Physical State Colorless to pale yellow liquid )
containment.

Classified as Combustible or

Flash Point ~50-70°C (Estimated) Flammable depending on
purity.
o Will float on water; requires
Water Solubility Low / Insoluble ] o
organic solvent spill kits.
o N Avoid strong oxidizers and
Reactivity Stable under normal conditions

strong bases (hydrolysis risk).

Hazard Profile (GHS Classification)
e H226: Flammable liquid and vapor.[1]

e H315/H319: Causes skin and serious eye irritation.[2]
e H317: May cause an allergic skin reaction (Characteristic of conjugated enoates).
Pre-Disposal Handling & Segregation

Segregation Logic

Proper segregation prevents dangerous chemical reactions in the waste stream.
o Compatible: Non-halogenated organic solvents (Acetone, Ethyl Acetate, Hexane).

e Incompatible: Strong oxidizers (Nitric acid, Peroxides), Strong bases (Sodium hydroxide).

Stabilization
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Ensure the waste is stable. If the material contains peroxides (rare for this specific ester but
possible in aged ether-containing mixtures), test with peroxide strips before consolidation.

Container Specifications

o Material: High-Density Polyethylene (HDPE) or Glass (Amber).
o Headspace: Leave 10% headspace to allow for thermal expansion.

e Labeling: Must be labeled "Hazardous Waste" with the specific constituent "Ethyl 3-
propylhex-2-enoate" clearly written.

Disposal Workflow Decision Tree

The following diagram outlines the logical decision process for disposing of Ethyl 3-propylhex-
2-enoate, ensuring regulatory compliance and safety.
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Waste: Ethyl 3-propylhex-2-enoate

Is it mixed with other chemicals?

Yes

Analyze Mixture Compatibility

N\

0 (Pure)

Contains Halogens? (Cl, Br, F)

Yes

No

Segregate: Halogenated Waste Stream Segregate: Non-Halogenated Organic

Transfer to HDPE/Glass Container

'

Label: 'Hazardous Waste - Flammable'

'

Store in Flammable Cabinet (< 90 Days)

Ship to TSDF for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of Ethyl 3-propylhex-2-enoate.
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Detailed Disposal Procedures
Small-Scale (Laboratory) Disposal

For quantities < 5 Liters:

PPE Required: Nitrile gloves, safety goggles, and flame-retardant lab coat.
o Collection: Pour waste into a designated "Non-Halogenated Organic Solvent" waste carboy.

e Rinsing: Triple-rinse the original container with a compatible solvent (e.g., ethanol or
acetone). Add rinsate to the waste carboy.

» Defacing: Deface the original label and mark "Empty" before disposing of the glass/plastic
container in standard lab trash (if compliant with local policy) or glass recycling.

Large-Scale (Process) Disposal

For quantities > 5 Liters:

Bonding & Grounding: When transferring between metal containers, always ground the
source and receiving vessels to prevent static discharge ignition.

Drumming: Use UN-rated steel drums (1A1) or poly drums (1H1).

Professional Removal: Contract a licensed Treatment, Storage, and Disposal Facility
(TSDF).

Disposal Code: Assign EPA Waste Code D001 (Ignitability).

Incineration Parameters

The ultimate fate of this molecule should be thermal destruction.
e Method: Rotary Kiln Incineration.
e Temperature: > 1000°C.

e Residence Time: > 2 seconds.
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» Rationale: Complete combustion converts the ester into Carbon Dioxide (

) and Water (

), eliminating environmental toxicity.
Emergency Response: Spills
Scenario: A 500mL bottle of Ethyl 3-propylhex-2-enoate shatters on the floor.

o Evacuate & Ventilate: Immediately alert nearby personnel and open windows/turn on fume
hoods. Remove all ignition sources (Bunsen burners, hot plates).

o PPE: Don dual-layer nitrile gloves and a respirator if vapors are strong (Organic Vapor
cartridge).

o Containment: Use a non-combustible absorbent (vermiculite, sand, or commercial spill
pads). Do not use paper towels as they increase flammability surface area.

¢ Cleanup:
o Cover the spill from the outside moving inward.
o Scoop absorbed material into a hazardous waste bag or bucket using non-sparking tools.
o Clean the surface with a detergent solution to remove oily residue.

o Disposal: Label the debris as "Debris contaminated with Flammable Liquid" and dispose of
via the hazardous waste stream.

Regulatory Compliance
United States (EPA/RCRA)

o Status: Not explicitly listed on the P-list or U-list.
o Characteristic Waste: Classified as D001 (Ignitable) if flash point < 60°C.

o TSCA: Ensure R&D exemption compliance if the substance is not on the TSCA inventory.
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European Union (REACH/CLP)

o Waste Code (EWC):07 01 04* (other organic solvents, washing liquids and mother liquors).

» Classification: Hazardous waste; incineration required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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